6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6-bromo-2-(3,4-dimethylphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C16H12BrNO2/c1-9-3-4-11(7-10(9)2)15-18-14-6-5-12(17)8-13(14)16(19)20-15/h3-8H,1-2H3
• InChI Key: GLZHEKOZPPIKSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=O)O2)C
• Molecular Formula: C16H12BrNO2
• Molecular Weight: 330.17 g/mol

Description

6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one is a chemical compound that belongs to the benzoxazinone family. It has been extensively studied for its potential use in scientific research applications due to its unique structure and properties. In

Mechanism of Action

The mechanism of action of 6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one is not fully understood. However, it is believed to interact with specific biological targets through hydrogen bonding and hydrophobic interactions. This interaction leads to a change in the fluorescence properties of the compound, allowing it to be used as a probe for imaging biological systems.
Biochemical and Physiological Effects
This compound has been shown to have minimal cytotoxicity and does not interfere with cellular processes. It has been used to image various biological systems, including live cells and tissues, with high resolution and specificity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one in lab experiments is its high selectivity and sensitivity for specific biological targets. It can be used to study various cellular processes without interfering with normal cellular function. However, one limitation is its relatively short fluorescence lifetime, which can make it difficult to detect in certain imaging applications.

Future Directions

There are several future directions for the use of 6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one in scientific research. One area of interest is its potential use in studying the dynamics of protein-protein interactions. Another direction is its use in developing new imaging techniques for studying biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in various scientific applications.
Conclusion
In conclusion, this compound is a unique compound that has been extensively studied for its potential use in scientific research applications. Its high selectivity and sensitivity for specific biological targets make it an ideal tool for imaging biological systems. Further research is needed to fully understand its mechanism of action and potential use in various scientific applications.

Synthesis Methods

The synthesis of 6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one can be achieved through a multi-step process. The first step involves the condensation of 3,4-dimethylaniline with 2-bromo-1-nitrobenzene to form 2-bromo-3,4-dimethoxyaniline. This intermediate is then reacted with 2-hydroxybenzoyl chloride in the presence of a base to yield 6-bromo-2-(3,4-dimethoxyphenyl)-4H-3,1-benzoxazin-4-one. Finally, the dimethyl group is introduced through a palladium-catalyzed cross-coupling reaction with methyl iodide.

Scientific Research Applications

6-bromo-2-(3,4-dimethylphenyl)-4H-3,1-benzoxazin-4-one has been studied for its potential use in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for imaging biological systems. Its unique structure allows it to selectively bind to specific biological targets, making it an ideal tool for studying cellular processes.